![molecular formula C14H21ClN2O B6215442 2-(4-methylphenyl)-N-[(3R)-piperidin-3-yl]acetamide hydrochloride CAS No. 1938195-15-3](/img/no-structure.png)
2-(4-methylphenyl)-N-[(3R)-piperidin-3-yl]acetamide hydrochloride
Overview
Description
2-(4-methylphenyl)-N-[(3R)-piperidin-3-yl]acetamide hydrochloride is a synthetic compound belonging to the class of piperidine derivatives. It is a white to off-white crystalline powder that is soluble in water and ethanol. It is an important reagent used in the synthesis of a variety of compounds, such as amines, amides, and heterocyclic compounds. 2-(4-methylphenyl)-N-[(3R)-piperidin-3-yl]acetamide hydrochloride has been widely studied and has been found to have a number of applications in scientific research.
Mechanism of Action
The mechanism of action of 2-(4-methylphenyl)-N-[(3R)-piperidin-3-yl]acetamide hydrochloride is not well understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the metabolism of certain drugs and as an agonist of certain receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-methylphenyl)-N-[(3R)-piperidin-3-yl]acetamide hydrochloride are not well understood. However, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In addition, it has been shown to act as an agonist of certain receptors, such as the serotonin 5-HT2A receptor.
Advantages and Limitations for Lab Experiments
2-(4-methylphenyl)-N-[(3R)-piperidin-3-yl]acetamide hydrochloride has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is a relatively stable compound, which makes it suitable for use in a variety of experiments. It is also soluble in water and ethanol, which makes it easy to use in a variety of solutions. However, it is not as soluble in organic solvents, which can limit its use in certain experiments. In addition, it is not as reactive as some other compounds, which can limit its use in certain reactions.
Future Directions
There are a number of potential future directions for 2-(4-methylphenyl)-N-[(3R)-piperidin-3-yl]acetamide hydrochloride. One potential direction is to further investigate its mechanism of action and its potential applications in the synthesis of pharmaceuticals. Another potential direction is to investigate its potential use as a ligand in coordination chemistry. In addition, further research could be done to investigate its potential use as a catalyst in organic synthesis. Finally, further research could be done to investigate its potential use as an inhibitor of enzymes involved in drug metabolism.
Synthesis Methods
2-(4-methylphenyl)-N-[(3R)-piperidin-3-yl]acetamide hydrochloride can be synthesized through a variety of methods. One method involves the reaction of 4-methylbenzaldehyde and piperidine in the presence of anhydrous sodium carbonate and acetic anhydride. The reaction yields the desired compound in high yields. Another method involves the reaction of 4-methylbenzaldehyde and piperidine in the presence of acetic acid and hydrogen chloride. This method yields the desired compound in lower yields.
Scientific Research Applications
2-(4-methylphenyl)-N-[(3R)-piperidin-3-yl]acetamide hydrochloride has a number of applications in scientific research. It has been used as a reagent for the synthesis of various amines, amides, and heterocyclic compounds. It has also been used in the synthesis of pharmaceuticals, such as anticonvulsant drugs, and has been used as a ligand in coordination chemistry. In addition, it has been used as a catalyst in organic synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-methylphenyl)-N-[(3R)-piperidin-3-yl]acetamide hydrochloride involves the reaction of 4-methylbenzoyl chloride with piperidine followed by reaction with N-acetyl-3-piperidone to form the final product.", "Starting Materials": [ "4-methylbenzoyl chloride", "piperidine", "N-acetyl-3-piperidone", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "dichloromethane", "ethyl acetate", "methanol" ], "Reaction": [ "Step 1: Dissolve 4-methylbenzoyl chloride in dichloromethane and add piperidine dropwise with stirring. Allow the reaction to proceed for several hours at room temperature.", "Step 2: Add N-acetyl-3-piperidone to the reaction mixture and stir for several hours at room temperature.", "Step 3: Add hydrochloric acid to the reaction mixture and stir for several hours at room temperature.", "Step 4: Extract the product with diethyl ether and wash with sodium hydroxide solution.", "Step 5: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 6: Dissolve the residue in ethyl acetate and add methanol to form the hydrochloride salt of the final product." ] } | |
CAS RN |
1938195-15-3 |
Molecular Formula |
C14H21ClN2O |
Molecular Weight |
268.8 |
Purity |
95 |
Origin of Product |
United States |
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